5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone

• IUPAC Name: 1-[[5-chloro-2-[2-(3-methylphenoxy)ethoxy]phenyl]methylideneamino]-3-phenylthiourea
• InChI: InChI=1S/C23H22ClN3O2S/c1-17-6-5-9-21(14-17)28-12-13-29-22-11-10-19(24)15-18(22)16-25-27-23(30)26-20-7-3-2-4-8-20/h2-11,14-16H,12-13H2,1H3,(H2,26,27,30)
• InChI Key: GUWVYLYHOQMPDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2)Cl)C=NNC(=S)NC3=CC=CC=C3
• Molecular Formula: C23H22ClN3O2S
• Molecular Weight: 440.0 g/mol

Description

5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiosemicarbazone derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone is not fully understood. However, studies have shown that this compound induces apoptosis in cancer cells by activating the mitochondrial pathway. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects
Studies have shown that 5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone has several biochemical and physiological effects. This compound has been shown to inhibit the activity of topoisomerase IIα, an enzyme that is essential for DNA replication and transcription. Additionally, this compound has been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in the degradation of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone in lab experiments is its potent anticancer and antimicrobial activity. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using this compound is its potential toxicity. Studies have shown that this compound can cause cytotoxicity in normal cells at high concentrations.

Future Directions

There are several future directions for research on 5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone. One of the main directions is to further investigate the mechanism of action of this compound. Additionally, future research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Finally, future research could investigate the potential of this compound as a lead compound for the development of novel anticancer and antimicrobial agents.
Conclusion
5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has potent anticancer and antimicrobial activity and has been shown to inhibit the activity of topoisomerase IIα and matrix metalloproteinases. However, this compound has potential toxicity at high concentrations. Future research could focus on investigating the mechanism of action of this compound, optimizing the synthesis method, and developing novel anticancer and antimicrobial agents based on this compound.

Scientific Research Applications

5-chloro-2-[2-(3-methylphenoxy)ethoxy]benzaldehyde N-phenylthiosemicarbazone has been used in scientific research for various applications. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. Additionally, this compound has been shown to have antimicrobial activity against various bacteria and fungi.